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Compound of Interest

Compound Name: 2-Phenoxy-2-phenylacetic acid

CAS No.: 3117-38-2

Cat. No.: B1360114 Get Quote

Executive Summary
2-Phenoxy-2-phenylacetic acid (CAS: 3117-38-2), also known as

-phenoxyphenylacetic acid, is a critical intermediate in the synthesis of semi-synthetic
penicillins and cephalosporins. Its purity is paramount, as the ether linkage and chiral center at
the

-position make it susceptible to oxidative degradation and racemization.

This guide details a robust recrystallization protocol using Isopropyl Alcohol (IPA) as the

primary solvent system, validated by industrial patent literature for enantiomeric resolution and

purification. A secondary Ethanol/Water protocol is provided for smaller-scale or "greener"

laboratory contexts.

Physicochemical Profile
Understanding the solute-solvent interaction is critical for successful crystallization. 2-
Phenoxy-2-phenylacetic acid is a lipophilic carboxylic acid.
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Property Data Notes

IUPAC Name 2-Phenoxy-2-phenylacetic acid

CAS Registry 3117-38-2

Crucial: Do not confuse with

Phenylacetic acid (CAS 103-

82-2) or 2-

Phenoxyphenylacetic acid

(CAS 25563-02-4).[1]

Molecular Weight 228.24 g/mol

Melting Point ~103–105 °C

Literature values vary; distinct

from the ortho-isomer (89–91

°C).

pKa ~3.5 (Predicted)
Soluble in basic aqueous

solutions (pH > 8).

Solubility
High: Ethanol, IPA, Ethyl

AcetateLow: Water, Hexane

Exhibits steep solubility curve

in hot alcohols.

Solvent Selection Strategy
Primary System: Isopropyl Alcohol (IPA)
Why IPA?

Selectivity: IPA provides a moderate polarity environment that dissolves the target acid at

boiling points (82.6 °C) but rejects polar inorganic salts and non-polar tarry byproducts upon

cooling.

Process Control: Industrial precedents (e.g., US Patent 2005/0033084) indicate IPA is

superior for controlling supersaturation, particularly when resolving enantiomers or purifying

diastereomeric salts.

Safety: Higher flash point (12 °C) compared to Ethanol (13 °C) or Acetone (-20 °C), though

still flammable.

Secondary System: Ethanol/Water (Solvent/Anti-Solvent)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenoxyphenylacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Why Ethanol/Water?

Classic Polarity Gradient: The addition of water (anti-solvent) to a saturated ethanolic

solution drastically reduces the solubility of the organic acid, forcing precipitation.

Impurity Rejection: Water-soluble impurities remain in the mother liquor.

Protocol A: Recrystallization from Isopropyl Alcohol
(Recommended)
Objective: Purification of crude 2-Phenoxy-2-phenylacetic acid (>85% purity starting

material).

Reagents & Equipment[2][3][4][5][6]
Crude 2-Phenoxy-2-phenylacetic acid

Isopropyl Alcohol (IPA), ACS Grade

Activated Carbon (optional, for decolorization)

Reflux condenser, magnetic stirrer, heating mantle

Vacuum filtration setup (Büchner funnel)[2]

Step-by-Step Methodology
Dissolution (Solvent Ratio ~3-5 mL/g):

Place 10 g of crude solid in a 100 mL Round Bottom Flask (RBF).

Add 30 mL of IPA.

Heat to reflux (approx. 83 °C) with stirring.

Observation: If the solid does not fully dissolve after 10 minutes of reflux, add IPA in 2 mL

increments until a clear solution is obtained. Do not exceed 50 mL total volume to avoid

yield loss.
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Hot Filtration (Impurity Removal):

If insoluble mechanical impurities or color are present, add 0.5 g activated carbon carefully

(avoid boil-over). Stir for 5 minutes.

Filter the hot solution through a pre-warmed glass frit or Celite pad into a clean

Erlenmeyer flask.

Critical: Pre-warming the funnel prevents premature crystallization during filtration.

Controlled Cooling (Nucleation):

Allow the filtrate to cool slowly to room temperature (20–25 °C) over 1–2 hours.

Agitation: Stir slowly (approx. 60 RPM). Rapid stirring yields small, impure crystals; slow

stirring yields larger, purer needles/prisms.

Deep Cooling (Yield Maximization):

Once the solution reaches room temperature and crystallization has begun, place the flask

in an ice bath (0–4 °C) for 1 hour.

Troubleshooting: If "oiling out" occurs (liquid phase separation instead of crystals), reheat

to dissolve and add a seed crystal of pure product at 40 °C.

Isolation:

Filter the cold slurry under vacuum.

Wash the filter cake with cold IPA (2 x 5 mL).

Dry the solid in a vacuum oven at 40 °C for 12 hours.

Protocol B: Acid-Base Chemical Purification (For
Low Purity Crude)
If the starting material is dark or contains significant non-acidic impurities, a chemical wash is

required before recrystallization.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow Diagram
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Figure 1: Acid-Base purification logic for removing non-acidic contaminants prior to

crystallization.
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Dissolution: Dissolve crude material in Toluene or Ethyl Acetate.

Extraction: Extract with 1M NaOH (1.2 equivalents). The product moves to the aqueous layer

as the sodium salt.

Separation: Discard the organic layer (contains neutral impurities).

Precipitation: Acidify the aqueous layer with 6M HCl to pH 1. The product will precipitate as a

white solid.[3][4]

Filtration: Collect the solid, wash with water, and dry.[5] Proceed to Protocol A.

Recrystallization Logic & Troubleshooting
The following diagram illustrates the decision-making process during the crystallization

workflow.
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Figure 2: Step-by-step logic flow for the IPA recrystallization process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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